Chemical and Physical Properties of 5-(1,3-Dioxolan-2-yl)-2-(3,4,5-trifluorobenzoyl)thiophene: A Comprehensive Technical Guide
Chemical and Physical Properties of 5-(1,3-Dioxolan-2-yl)-2-(3,4,5-trifluorobenzoyl)thiophene: A Comprehensive Technical Guide
Executive Summary & Structural Profiling
In modern medicinal chemistry and advanced materials science, the strategic deployment of bifunctional building blocks is critical for accelerating structure-activity relationship (SAR) studies. 5-(1,3-Dioxolan-2-yl)-2-(3,4,5-trifluorobenzoyl)thiophene (CAS: 898779-34-5) is a highly versatile, orthogonally protected intermediate.
Structurally, this molecule features three distinct domains:
-
The Thiophene Core: A sulfur-containing heteroaromatic ring that provides unique electronic properties and serves as a bioisostere for phenyl rings in drug design.
-
The 3,4,5-Trifluorobenzoyl Group: A highly electron-withdrawing diaryl ketone moiety. The fluorine atoms not only modulate lipophilicity and metabolic stability but also highly activate the para-fluorine (position 4) toward Nucleophilic Aromatic Substitution (SNAr).
-
The 1,3-Dioxolane Acetal: A robust protecting group for a terminal aldehyde at position 5. It remains stable under basic, nucleophilic, and reductive conditions, allowing targeted modifications at the ketone or the fluorinated ring before unmasking the reactive aldehyde.
Physicochemical Properties
The following table summarizes the core quantitative data for this intermediate, critical for calculating reaction stoichiometry and predicting chromatographic behavior[1].
| Property | Value |
| Chemical Name | 5-(1,3-Dioxolan-2-yl)-2-(3,4,5-trifluorobenzoyl)thiophene |
| CAS Registry Number | 898779-34-5 |
| Molecular Formula | C₁₄H₉F₃O₃S |
| Molecular Weight | 314.28 g/mol |
| Predicted Boiling Point | 426.1 ± 45.0 °C |
| Predicted Density | 1.531 ± 0.06 g/cm³ |
| Purity Standards (Commercial) | Typically ≥ 97% |
Chemical Reactivity & Mechanistic Pathways
As an application scientist, understanding the causality behind a molecule's reactivity dictates the success of a synthetic route. The orthogonal nature of this molecule allows for divergent synthetic pathways.
Orthogonal Deprotection of the Acetal
The 1,3-dioxolane ring is an acetal formed from ethylene glycol and the parent carbaldehyde. Mechanistically, acetals are stable to strong bases (e.g., Grignard reagents, hydrides) but are highly labile to aqueous acid. Protonation of one of the dioxolane oxygen atoms creates a good leaving group, leading to ring-opening and subsequent hydrolysis to yield 5-(3,4,5-trifluorobenzoyl)thiophene-2-carbaldehyde . This unmasked aldehyde can then undergo Wittig olefination, reductive amination, or condensation reactions [2].
Chemoselective Ketone Reduction
The diaryl ketone bridges the thiophene and the trifluorophenyl rings. Because the 1,3-dioxolane protects the aldehyde, the ketone can be chemoselectively reduced using sodium borohydride (NaBH₄) in methanol. This yields a secondary alcohol—a critical pharmacophore scaffold used in the synthesis of cap-dependent endonuclease inhibitors [3].
Nucleophilic Aromatic Substitution (SNAr)
The 3,4,5-trifluorophenyl ring is highly electron-deficient. The carbonyl group at position 1 and the ortho-fluorines at positions 3 and 5 synergistically withdraw electron density via inductive and resonance effects. This dramatically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the ring, stabilizing the anionic Meisenheimer complex intermediate during an SNAr reaction. Consequently, the para-fluorine (position 4) can be selectively displaced by amines, thiols, or alkoxides under mild basic conditions.
Mandatory Visualization: Divergent Synthetic Workflows
The following Graphviz diagram illustrates the logical relationships and divergent synthetic pathways enabled by the orthogonal reactivity of the core molecule.
Caption: Divergent synthetic pathways of 5-(1,3-Dioxolan-2-yl)-2-(3,4,5-trifluorobenzoyl)thiophene.
Experimental Protocols
To ensure scientific integrity and trustworthiness, the following protocols are designed as self-validating systems. Built-in analytical checkpoints guarantee that the researcher can verify the success of the transformation before proceeding to the next step.
Protocol A: Acid-Catalyzed Deprotection to the Carbaldehyde
This protocol removes the 1,3-dioxolane protecting group to reveal the reactive aldehyde[2].
Reagents:
-
5-(1,3-Dioxolan-2-yl)-2-(3,4,5-trifluorobenzoyl)thiophene (1.0 eq)
-
Tetrahydrofuran (THF, solvent)
-
2M Aqueous Hydrochloric Acid (HCl, 5.0 eq)
Step-by-Step Methodology:
-
Dissolution: Dissolve the starting material in THF (0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer.
-
Acid Addition: Dropwise, add 2M aqueous HCl at room temperature.
-
Reaction Monitoring (Self-Validation): Stir the mixture at room temperature for 2-4 hours. Monitor the reaction via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) solvent system.
-
Validation Check: The starting acetal is relatively non-polar. The successful formation of the aldehyde is indicated by the disappearance of the starting material spot and the appearance of a new, highly UV-active, more polar spot.
-
-
Quenching & Extraction: Once complete, neutralize the reaction carefully with saturated aqueous NaHCO₃ until gas evolution ceases. Extract the aqueous layer three times with Ethyl Acetate.
-
Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
-
Spectroscopic Validation: Confirm the product via IR spectroscopy. The successful deprotection is validated by the appearance of a sharp, intense C=O stretching band at ~1690-1700 cm⁻¹ corresponding to the newly formed aldehyde.
Protocol B: Chemoselective Reduction of the Diaryl Ketone
This protocol reduces the bridging ketone to a secondary alcohol while leaving the acetal intact [3].
Reagents:
-
5-(1,3-Dioxolan-2-yl)-2-(3,4,5-trifluorobenzoyl)thiophene (1.0 eq)
-
Methanol (MeOH, solvent)
-
Sodium Borohydride (NaBH₄, 1.5 eq)
Step-by-Step Methodology:
-
Preparation: Dissolve the starting material in anhydrous MeOH (0.1 M concentration) and cool the flask to 0 °C using an ice bath.
-
Reduction: Slowly add NaBH₄ in small portions to manage the exothermic release of hydrogen gas.
-
Reaction Monitoring (Self-Validation): Stir for 1 hour at 0 °C, then allow it to warm to room temperature. Monitor via LC-MS.
-
Validation Check: The mass spectrum should show a shift from the parent mass[M+H]⁺ 315.28 to [M+H]⁺ 317.29, confirming the addition of two hydrogen atoms.
-
-
Workup: Quench the reaction by adding water dropwise. Remove the methanol under reduced pressure. Partition the residue between Dichloromethane (DCM) and water.
-
Isolation: Extract the aqueous phase with DCM, dry the combined organics over MgSO₄, and evaporate the solvent.
-
Spectroscopic Validation: Confirm via ¹H-NMR. The successful reduction is validated by the disappearance of the highly deshielded ketone environment and the appearance of a new methine proton singlet (typically around δ 6.0 ppm) and a broad singlet for the hydroxyl (-OH) proton.
Applications in Advanced Drug Discovery
The specific structural motif of 5-(1,3-Dioxolan-2-yl)-2-(3,4,5-trifluorobenzoyl)thiophene has recently gained significant traction in antiviral drug discovery.
In December 2024, researchers published the discovery of novel thiophene-based Baloxavir derivatives acting as potent cap-dependent endonuclease inhibitors for the treatment of Influenza A and B [3]. The synthesis of these highly potent agents (e.g., compound ATV2301, which exhibited sub-nanomolar EC₅₀ values) relies heavily on the (thiophen-2-yl)(3,4,5-trifluorophenyl)methyl scaffold.
By utilizing 5-(1,3-Dioxolan-2-yl)-2-(3,4,5-trifluorobenzoyl)thiophene as a starting intermediate, chemists can perform the chemoselective ketone reduction (Protocol B) to establish the critical secondary alcohol. The protected dioxolane can subsequently be unmasked (Protocol A) and cyclized to form the complex polycyclic pharmacophore required to bind to the viral polymerase acidic (PA) protein. The presence of the 3,4,5-trifluorophenyl group was shown to drastically improve the safety index and oral bioavailability compared to non-fluorinated analogs [3].
References
-
MDPI. "1,2-Bis(4-(1,3-dioxolan-2-yl)phenyl)diazene Oxide: Synthesis and Deprotection of 1,3-dioxolane." Molbank, 2021. Available at:[Link]
-
Journal of Medicinal Chemistry (ACS Publications). "Discovery of Novel Thiophene-Based Baloxavir Derivatives as Potent Cap-Dependent Endonuclease Inhibitors for Influenza Treatment." Published December 10, 2024. DOI: 10.1021/acs.jmedchem.4c01979. Available at:[Link]
